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Compound of Interest

Compound Name: Ddr1-IN-5

Cat. No.: B8242455

Essential Safety and Handling Guide for Ddr1-IN-
5

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
Ddrl1-IN-5, a selective Discoidin Domain Receptor 1 (DDR1) inhibitor. Adherence to these
guidelines is essential to ensure a safe laboratory environment and the integrity of your
research. DAr1-IN-5 is a potent research chemical with anti-cancer properties and should be
handled with the appropriate precautions.[1][2]

Personal Protective Equipment (PPE) and Handling

When working with Ddr1-IN-5, a comprehensive approach to personal protection is mandatory
to minimize exposure and ensure safety. The following table summarizes the required PPE and
handling procedures.
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Area of Protection

Required PPE and Practices

Rationale

Respiratory Protection

NIOSH-approved respirator
(e.g., N95) or use in a certified

chemical fume hood.

To prevent inhalation of the

powdered compound.

Eye and Face Protection

Chemical safety goggles or a

face shield.

To protect against splashes or

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact.

Skin and Body Protection

Laboratory coat.

To protect skin and clothing

from contamination.

General Hygiene

Avoid breathing dust. Avoid
contact with skin and eyes.
Wash hands thoroughly after
handling.

To minimize any potential

exposure.

Safety and Handling Data

The following table provides a summary of key safety and handling information for Ddr1-IN-5.

Identifier

Information

Chemical Name

7-(imidazo[1,2-b]pyridazin-3-ylethynyl)-6-methyl-

N-(5-(trifluoromethyl)pyridin-3-

yl)benzol[d]isoxazol-3-amine

CAS Number 2416022-90-5

Molecular Formula C22H13F3N60O

Appearance Solid powder

Solubility Soluble in DMSO

Storage Short term (days to weeks): 0 - 4°C. Long term

(months to years): -20°C.[1]
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Accidental Exposure and First Aid

Immediate and appropriate action is crucial in the event of accidental exposure to Ddr1-IN-5.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing and seek medical advice.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and consult a physician.

Spills and Disposal Plan

Proper containment and disposal of DAr1-IN-5 are critical to prevent environmental

contamination and ensure laboratory safety.

Spill Response:

e Evacuate: Clear the area of all personnel.

e Ventilate: Ensure the area is well-ventilated.

o Contain: Use absorbent paper to cover any liquid spills. For solid spills, carefully sweep up

the material, avoiding dust generation.

o Clean: Decontaminate the area with an appropriate solvent and then wash with soap and

water.
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» Dispose: Collect all contaminated materials in a sealed container for hazardous waste
disposal.

Disposal Plan:
Ddr1-IN-5 should be disposed of as hazardous chemical waste.

e Solid Waste: Collect in a clearly labeled, sealed container. Do not mix with other waste
streams.

e Liquid Waste (DMSO solution): Collect in a designated, sealed, and clearly labeled
hazardous waste container.

o Contaminated Materials: All disposable PPE, absorbent materials, and labware that have
come into contact with Ddr1-IN-5 should be placed in a sealed bag and disposed of as
hazardous waste.

Consult your institution's environmental health and safety (EHS) office for specific guidelines on
hazardous waste disposal.[3][4][5][6]

DDR1 Signaling Pathway and Inhibition by Ddr1-IN-5

Ddrl1-IN-5 is a selective inhibitor of Discoidin Domain Receptor 1 (DDR1), a receptor tyrosine
kinase that is activated by collagen.[2] Upon collagen binding, DDR1 undergoes
autophosphorylation, initiating downstream signaling cascades that are implicated in cancer
progression.[7][8][9] Ddr1-IN-5 exerts its effect by blocking this autophosphorylation.
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Caption: DDR1 signaling pathway and the inhibitory action of Ddr1-IN-5.

Experimental Workflow: DDR1 Autophosphorylation
Assay

This workflow outlines the key steps in a typical experiment to assess the inhibitory effect of
Ddr1-IN-5 on DDR1 autophosphorylation in a cell-based assay.[10][11][12][13]
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Caption: Workflow for a DDR1 autophosphorylation inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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